Cas no 1093073-40-5 (Ethyl 6-fluoro-4-hydroxy-2-naphthoate)

• Product Name: Ethyl 6-fluoro-4-hydroxy-2-naphthoate
• CAS No: 1093073-40-5
• MF: C₁₃H₁₁FO₃
• MW: 234.223047494888
• MDL: MFCD13181239
• CID: 832548
• PubChem ID: 70700843
• Update Time: 2025-07-02

Ethyl 6-fluoro-4-hydroxy-2-naphthoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-fluoro-4-hydroxy-2-naphthoate
• ethyl 6-fluoro-4-hydroxynaphthalene-2-carboxylate
• 2-Naphthalenecarboxylic acid,6-fluoro-4-hydroxy-,ethyl ester
• AK-79687
• ANW-68408
• CTK8C2452
• KB-69357
• 2-Naphthalenecarboxylic acid, 6-fluoro-4-hydroxy-, ethyl ester
• AX8237550
• 2-Naphthalenecarboxylicacid,6-fluoro-4-hydroxy-,ethylester
• Ethyl6-fluoro-4-hydroxy-2-naphthoate
• 1093073-40-5
• AKOS016007106
• CS-B0392
• CS-13546
• DTXSID90743636
• DB-343036

• MDL： MFCD13181239
• Inchi： 1S/C13H11FO3/c1-2-17-13(16)9-5-8-3-4-10(14)7-11(8)12(15)6-9/h3-7,15H,2H2,1H3
• InChI Key： LVDKTCMSIQDCMA-UHFFFAOYSA-N
• SMILES： FC1C=CC2C=C(C(=O)OCC)C=C(C=2C=1)O

Computed Properties

• Exact Mass: 234.06922237g/mol
• Monoisotopic Mass: 234.06922237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• XLogP3: 3.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxylic acids

Additional information on Ethyl 6-fluoro-4-hydroxy-2-naphthoate

Comprehensive Overview of Ethyl 6-fluoro-4-hydroxy-2-naphthoate (CAS No. 1093073-40-5): Properties, Applications, and Industry Insights

Ethyl 6-fluoro-4-hydroxy-2-naphthoate (CAS No. 1093073-40-5) is a fluorinated naphthoate derivative that has garnered significant attention in pharmaceutical and organic synthesis research. This compound, characterized by its ethyl ester and hydroxy-fluoro functional groups, serves as a versatile intermediate in the development of bioactive molecules. Its unique structural features, including the 6-fluoro substitution and 4-hydroxy group, contribute to its reactivity and potential applications in drug discovery, particularly in targeting enzymes and receptors.

In recent years, the demand for fluorinated compounds like Ethyl 6-fluoro-4-hydroxy-2-naphthoate has surged due to their enhanced metabolic stability and bioavailability. Researchers are actively exploring its role in the synthesis of small-molecule inhibitors and anti-inflammatory agents, aligning with the growing interest in precision medicine. The compound’s CAS No. 1093073-40-5 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and material science.

From a synthetic perspective, Ethyl 6-fluoro-4-hydroxy-2-naphthoate is synthesized via esterification and selective fluorination processes. Its crystalline form and solubility profile make it suitable for scalable production. Industry professionals often inquire about its purity standards and handling protocols, emphasizing the need for stringent quality control in GMP-compliant manufacturing.

Beyond pharmaceuticals, this compound is also investigated for its potential in advanced materials, such as organic semiconductors and fluorescent probes. Its electron-withdrawing fluoro group enhances photophysical properties, making it a candidate for optoelectronic applications. These interdisciplinary uses highlight its adaptability in addressing modern challenges in green chemistry and sustainable technology.

In summary, Ethyl 6-fluoro-4-hydroxy-2-naphthoate (CAS No. 1093073-40-5) exemplifies the convergence of innovation and utility in chemical research. Its multifaceted applications, coupled with rising trends in personalized therapeutics and eco-friendly synthesis, position it as a compound of enduring scientific and industrial value.